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Compound of Interest

Compound Name: Allyltriethylgermane

Cat. No.: B154255

CAS Number: 1793-90-4

This technical guide provides an in-depth overview of Allyltriethylgermane, a versatile
organogermanium compound with emerging applications in organic synthesis. This document
is intended for researchers, scientists, and drug development professionals, offering a
summary of its properties, synthesis, and reactivity, with a focus on its utility in the formation of
carbon-carbon bonds.

Chemical and Physical Properties

Allyltriethylgermane is a colorless liquid characterized by the presence of an allyl group and
three ethyl groups attached to a central germanium atom. Its key physical and chemical
properties are summarized in the tables below for easy reference.

Table 1: General Properties
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Property Value Reference

CAS Number 1793-90-4 [1]

Molecular Formula CoH20Ge [1]

Molecular Weight 200.86 g/mol [1]

IUPAC Name triethyl(prop-2-en-1-yl)germane  [1]

Synonyms Alfyltriethylgermanium,

Triethylallylgermane

Table 2: Physical Properties

Property Value

Appearance Colorless liquid

Boiling Point 168-170 °C

Density 1.018 g/mL at 25 °C

Refractive Index (n2°/D) 1.457

Table 3: Computational Data
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Property Value Reference
XLogP3 3.2

Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

C)(;untg p 0 s
Rotatable Bond Count 5 [1]

Exact Mass 202.077678 g/mol [1]
Monoisotopic Mass 202.077678 g/mol [1]

Topological Polar Surface Area 0 A2

Heavy Atom Count 10

Complexity 84.6 [1]

Synthesis of Allyltriethylgermane

While a specific, detailed experimental protocol for the synthesis of Allyltriethylgermane is not
readily available in the reviewed literature, the general synthesis of tetraalkylgermanes is well-
established. These compounds are typically prepared via the reaction of a germanium
tetrahalide, most commonly germanium tetrachloride (GeCl4), with a suitable organometallic
nucleophile, such as a Grignard reagent or an organolithium species.

General Synthetic Approach:

The synthesis would likely involve the reaction of triethylgermanium halide (e.g.,
triethylgermanium bromide) with an allyl Grignard reagent (allyimagnesium bromide).

EtsGe-Br + CH2=CHCHz2MgBr - EtsGe-CH2CH=CH:z + MgBr2

Alternatively, the reaction of germanium tetrachloride with a stoichiometric amount of
ethylmagnesium bromide followed by reaction with allylmagnesium bromide could be
employed. Careful control of stoichiometry would be crucial to achieve the desired product.
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Reactivity and Applications in Organic Synthesis

Organogermanium compounds, including Allyltriethylgermane, are gaining attention in
organic synthesis due to their unique reactivity, which is often intermediate between that of
organosilanes and organostannanes.[2] Allyltriethylgermane serves as an effective allylating
agent, capable of transferring the allyl group to various electrophiles.

Chemoselective Allylation of Aldimines

A notable application of Allyltriethylgermane is in the chemoselective allylation of aldimines in
the presence of aldehydes. This reaction, promoted by a combination of boron trifluoride
etherate (BFs*OEt2) and acetic acid (AcOH), affords homoallylic amines in high yields.[3] This
selectivity is particularly valuable in complex molecule synthesis where differentiation between
carbonyl and imine functionalities is required.

Experimental Protocol: General Procedure for the Chemoselective Allylation of Aldimines|[3]

To a solution of the aldimine (1.0 mmol) in a suitable anhydrous solvent (e.qg.,
dichloromethane) is added Allyltriethylgermane (1.2 mmol).

e The mixture is cooled to a specified temperature (e.g., -78 °C).

o Boron trifluoride etherate (BF3*OEtz2) (1.2 mmol) and acetic acid (AcOH) (1.2 mmol) are
added sequentially.

e The reaction is stirred at the same temperature until completion, as monitored by thin-layer
chromatography (TLC).

e The reaction is quenched with a saturated aqueous solution of sodium bicarbonate.

e The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

e The combined organic layers are dried over anhydrous sodium sulfate, filtered, and
concentrated under reduced pressure.

e The crude product is purified by column chromatography on silica gel to afford the desired
homoallylic amine.
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The following diagram illustrates the experimental workflow for this chemoselective allylation.

Caption: Workflow for the chemoselective allylation of aldimines using Allyltriethylgermane.

Role in Drug Development and Medicinal Chemistry

While the direct application of Allyltriethylgermane in drug development is not extensively
documented, organogermanium compounds, in general, have been investigated for their
potential therapeutic properties.[2] The ability of Allyltriethylgermane to facilitate the
stereoselective synthesis of complex molecules containing amine functionalities is of significant
interest to medicinal chemists. Homoallylic amines are important structural motifs found in
numerous biologically active compounds and natural products.

The development of novel, selective, and efficient methods for the synthesis of these
structures, such as the allylation reaction described above, can accelerate the drug discovery
process by enabling the rapid generation of diverse molecular libraries for biological screening.
The unique reactivity profile of organogermanes may offer advantages over other
organometallic reagents in terms of functional group tolerance and stereoselectivity, making
them valuable tools in the synthesis of complex drug candidates.

The following diagram illustrates a conceptual relationship between Allyltriethylgermane's
reactivity and its potential contribution to the drug discovery pipeline.

Caption: Conceptual pathway from Allyltriethylgermane to potential drug candidates.

Safety and Handling

Allyltriethylgermane should be handled by trained personnel in a well-ventilated chemical
fume hood. It is a flammable liquid and vapor. Appropriate personal protective equipment,
including safety glasses, gloves, and a lab coat, should be worn. For detailed safety
information, consult the Safety Data Sheet (SDS) from the supplier.

Conclusion

Allyltriethylgermane is a valuable reagent in organic synthesis, particularly for the
stereoselective allylation of imines. Its unique reactivity and chemoselectivity offer advantages
in the synthesis of complex molecules, including those with potential biological activity. Further
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research into the applications of this and other organogermanium compounds is likely to
uncover new and powerful synthetic methodologies relevant to the pharmaceutical and
chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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